
Essential Safety and Disposal Guidance for N-(4-
ethoxyphenyl)ethanesulfonamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
N-(4-

ethoxyphenyl)ethanesulfonamide

Cat. No.: B2376059 Get Quote

Disclaimer: The following disposal procedures are based on the limited available safety

information for N-(4-ethoxyphenyl)ethanesulfonamide and general principles of laboratory

chemical waste management. A comprehensive Safety Data Sheet (SDS) for this specific

compound was not readily available. It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department for guidance specific to your location and

to obtain a complete SDS from the chemical supplier before handling or disposing of this

substance.

Proper disposal of laboratory chemicals is paramount for the safety of personnel and the

protection of the environment. This document provides a procedural guide for the disposal of N-
(4-ethoxyphenyl)ethanesulfonamide, tailored for researchers, scientists, and professionals in

drug development.

Chemical and Hazard Data Summary
The table below summarizes the known quantitative and hazard information for N-(4-
ethoxyphenyl)ethanesulfonamide.
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Property Value

CAS Number 57616-19-0

Molecular Formula C₁₀H₁₅NO₃S

Molecular Weight 229.3 g/mol

GHS Hazard Statement H302: Harmful if swallowed

GHS Pictogram GHS07 (Exclamation Mark)

GHS Signal Word Warning

Disposal Protocol for N-(4-
ethoxyphenyl)ethanesulfonamide
This protocol outlines the step-by-step procedure for the safe disposal of N-(4-
ethoxyphenyl)ethanesulfonamide, treating it as a non-acutely hazardous chemical waste

based on its known classification.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear nitrile or other chemically resistant gloves.

Body Protection: Wear a standard laboratory coat.

Respiratory Protection: If handling fine powders or creating dust, use a respirator with a

particulate filter.

Work Area: Conduct all handling and disposal preparations within a certified chemical fume

hood to minimize inhalation exposure.

2. Waste Identification and Segregation:

This compound is classified as harmful if swallowed (H302). It must be disposed of as

hazardous chemical waste.
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DO NOT dispose of this chemical down the drain or in the regular trash.

Segregate this solid waste from liquid waste streams and from incompatible chemicals.

3. Waste Collection and Containerization:

Primary Container: Use a dedicated, sealable, and chemically compatible waste container

for solid chemical waste. The container should be in good condition, with no leaks or cracks.

Labeling: Affix a "Hazardous Waste" label to the container immediately. The label must

include:

The full chemical name: "N-(4-ethoxyphenyl)ethanesulfonamide"

CAS Number: "57616-19-0"

The hazard characteristic: "Toxic" or "Harmful"

The date the first waste was added to the container.

Container Management: Keep the waste container securely closed at all times, except when

adding waste. Store the container in a designated satellite accumulation area that is at or

near the point of generation and under the control of laboratory personnel.

4. Decontamination of Empty Containers and Labware:

Triple Rinsing: Empty containers that held N-(4-ethoxyphenyl)ethanesulfonamide must be

decontaminated before being disposed of as non-hazardous waste.

Rinse the container thoroughly with a suitable solvent (e.g., ethanol or acetone) three

times.

Collect the rinsate as hazardous liquid waste in a separate, properly labeled container.

Allow the container to air dry completely in a fume hood.

Disposal of Rinsed Containers: Once triple-rinsed and dry, deface or remove the original

label and dispose of the container in the regular laboratory glass or plastic recycling, as
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appropriate.

Contaminated Labware: Disposable labware (e.g., weighing boats, contaminated gloves)

should be placed in the solid hazardous waste container. Non-disposable glassware should

be decontaminated using the triple rinse procedure.

5. Final Disposal:

Arrange for the collection of the sealed and labeled hazardous waste container through your

institution's EHS department or licensed hazardous waste disposal contractor.

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Chemical Disposal Workflow
The following diagram illustrates the general decision-making process for the disposal of a

laboratory chemical.
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Identify Chemical for Disposal
(N-(4-ethoxyphenyl)ethanesulfonamide)

Consult Safety Data Sheet (SDS)
& Institutional EHS Policy

Determine Hazard Classification
(e.g., H302 - Harmful if Swallowed)

Is it Acutely Hazardous
(e.g., P-listed)?

Is it Ignitable, Corrosive,
or Reactive?

No

Follow Special Procedures for
Acutely Hazardous Waste

Yes

Segregate as Non-Acutely
Hazardous Solid Waste

No

Segregate Based on Specific
Hazard (e.g., Flammable Solid)

Yes

Package in a Labeled,
Sealed, Compatible Container

Store in Satellite
Accumulation Area

Arrange for EHS Pickup
and Final Disposal

Click to download full resolution via product page

Caption: Workflow for laboratory chemical waste disposal.
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To cite this document: BenchChem. [Essential Safety and Disposal Guidance for N-(4-
ethoxyphenyl)ethanesulfonamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2376059#n-4-ethoxyphenyl-ethanesulfonamide-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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